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Compound of Interest

Compound Name:
4-Difluoromethoxy-3-

hydroxybenzaldehyde

Cat. No.: B128312 Get Quote

In-Depth Technical Guide: 4-Difluoromethoxy-3-
hydroxybenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Difluoromethoxy-3-
hydroxybenzaldehyde, a key intermediate in the synthesis of pharmacologically active

molecules. This document details its molecular structure, physicochemical properties, and

relevant experimental protocols, with a focus on its role in the development of

phosphodiesterase-4 (PDE4) inhibitors.

Core Compound Data
4-Difluoromethoxy-3-hydroxybenzaldehyde is a substituted benzaldehyde with the chemical

formula C₈H₆F₂O₃.[1][2][3] It is primarily recognized for its role as a crucial building block in the

synthesis of Roflumilast, a medication used to treat chronic obstructive pulmonary disease

(COPD).[4][5] The presence of the difluoromethoxy group is significant as it can enhance the

lipophilicity and metabolic stability of the final drug molecule.[2]

Physicochemical Properties
The key quantitative data for 4-Difluoromethoxy-3-hydroxybenzaldehyde are summarized in

the table below, providing a clear reference for its physical and chemical characteristics.
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Property Value Source

Molecular Formula C₈H₆F₂O₃ [1][2][3][4]

Molecular Weight 188.13 g/mol [1][3][6]

CAS Number 151103-08-1 [1][4]

Appearance
White to off-white

powder/crystal
[4][7]

Melting Point 83-90 °C [7][8]

Boiling Point 280.6 ± 35.0 °C (Predicted) [4][8]

Density 1.4 ± 0.1 g/cm³ [4]

Flash Point 123.5 ± 25.9 °C [4]

Polar Surface Area 46.53 Å² [4]

LogP 1.28 [4]

Molecular Structure
The structure of 4-Difluoromethoxy-3-hydroxybenzaldehyde consists of a benzene ring

substituted with an aldehyde group (-CHO), a hydroxyl group (-OH), and a difluoromethoxy

group (-OCHF₂). The hydroxyl and difluoromethoxy groups are positioned at the 3rd and 4th

carbons, respectively, relative to the aldehyde group.
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Start: Combine Reactants
(3,4-dihydroxybenzaldehyde, Methyl 2-chloro-2,2-difluoroacetate, K₂CO₃ in DMF)

Heat and Stir
(60-65°C, 3 hours)

Remove DMF
(Distillation under reduced pressure)

Liquid-Liquid Partitioning
(3N HCl and Diethyl Ether)

Aqueous Phase Extraction
(3x with Diethyl Ether)

Wash Combined Organic Phases
(Water and Saturated Saline)

Dry and Filter
(Anhydrous MgSO₄)

Concentrate Filtrate
(Reduced Pressure)

Purification
(Flash Column Chromatography)

Final Product:
4-Difluoromethoxy-3-hydroxybenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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